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Compound of Interest

Compound Name: Eupalinolide K

Cat. No.: B2508484 Get Quote

Essential Safety and Handling Guide for
Eupalinolide K
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Eupalinolide K. The following procedures and

recommendations are designed to ensure a safe laboratory environment when working with

this potent sesquiterpenoid.

Physicochemical and Toxicological Data
Eupalinolide K is a sesquiterpene lactone isolated from Eupatorium lindleyanum.[1] While

specific quantitative toxicological data for Eupalinolide K is limited, the following table

summarizes available information for Eupalinolide K and the closely related Eupalinolide H to

provide a conservative safety profile. Sesquiterpene lactones as a class are known to have

potential antitumor activity and can be biologically active.[2]
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Property Value/Information Source

Chemical Name Eupalinolide K ChemFaces

CAS Number 108657-10-9 ChemFaces

Molecular Formula C20H26O6 ChemFaces

Molecular Weight 362.4 g/mol ChemFaces

Physical Description Powder ChemFaces

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
ChemFaces

Storage

Room temperature in

continental US; may vary

elsewhere. Stock solutions:

-80°C for 6 months; -20°C for 1

month (protect from light).

MedchemExpress[1]

Acute Toxicity (Oral)
Harmful if swallowed (Category

4).

DC Chemicals (for

Eupalinolide H)[3]

Aquatic Toxicity

Very toxic to aquatic life with

long lasting effects (Category

1).

DC Chemicals (for

Eupalinolide H)[3]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling any chemical. For Eupalinolide K, the

following PPE is mandatory to minimize exposure.

Hand Protection
Gloves: Wear chemical-resistant gloves such as nitrile rubber. Disposable gloves should be

discarded after each use or immediately after visible contact with the compound.

Eye and Face Protection
Safety Glasses/Goggles: Use safety goggles with side-shields to protect against splashes.
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Face Shield: A face shield may be necessary when there is a significant risk of splashing.

Skin and Body Protection
Lab Coat: A lab coat should be worn at all times in the laboratory.

Impervious Clothing: For larger quantities or when there is a risk of significant exposure,

impervious clothing should be worn.

Respiratory Protection
Ventilation: Handle Eupalinolide K in a well-ventilated area, preferably within a chemical

fume hood, to avoid the formation and inhalation of dust and aerosols.

Respirator: If working outside of a fume hood or if aerosolization is likely, a suitable respirator

should be used.

Operational and Disposal Plans
Experimental Workflow for Safe Handling
The following diagram outlines the essential steps for safely handling Eupalinolide K in a

laboratory setting.
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Safe Handling Workflow for Eupalinolide K

Preparation

Handling

Cleanup and Disposal

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Prepare and Inspect PPE

Work in a Fume Hood

Proceed to Handling

Weigh and Prepare Solutions

Conduct Experiment

Decontaminate Work Surfaces

Experiment Complete

Dispose of Contaminated Waste

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for Eupalinolide K.
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Step-by-Step Handling Procedures
Preparation:

Before beginning any work, conduct a thorough risk assessment for the planned

experiment.

Review the Safety Data Sheet (SDS) for Eupalinolide K and any other chemicals to be

used.

Ensure all necessary PPE is available, in good condition, and worn correctly.

Handling:

All procedures involving the handling of solid Eupalinolide K or its solutions should be

performed in a certified chemical fume hood to minimize inhalation exposure.

When weighing the compound, use a balance inside the fume hood or in a ventilated

enclosure.

Avoid direct contact with the skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Spill Procedures:

In case of a spill, evacuate the area if necessary.

Wear appropriate PPE, including respiratory protection, before cleaning up the spill.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

For larger spills, follow your institution's emergency procedures.

Disposal Plan
Waste Disposal: Dispose of Eupalinolide K and any contaminated materials in accordance

with federal, state, and local regulations.
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Contaminated waste, including gloves, pipette tips, and empty containers, should be

collected in a designated, labeled hazardous waste container.

Do not dispose of Eupalinolide K down the drain, as it is very toxic to aquatic life.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.

By adhering to these safety protocols, researchers can minimize the risks associated with

handling the potent compound Eupalinolide K and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Eupalinolide O, a novel sesquiterpene lactone from Eupatorium lindleyanum DC., induces
cell cycle arrest and apoptosis in human MDA-MB-468 breast cancer cells - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Eupalinolide H|1402067-83-7|MSDS [dcchemicals.com]

To cite this document: BenchChem. [Personal protective equipment for handling Eupalinolide
K]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2508484?utm_src=pdf-body
https://www.benchchem.com/product/b2508484?utm_src=pdf-body
https://www.benchchem.com/product/b2508484?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/eupalinolide-k.html
https://pubmed.ncbi.nlm.nih.gov/27666560/
https://pubmed.ncbi.nlm.nih.gov/27666560/
https://pubmed.ncbi.nlm.nih.gov/27666560/
https://dcchemicals.com/msds/MSDS_DC45994.html
https://www.benchchem.com/product/b2508484#personal-protective-equipment-for-handling-eupalinolide-k
https://www.benchchem.com/product/b2508484#personal-protective-equipment-for-handling-eupalinolide-k
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2508484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b2508484#personal-protective-equipment-for-
handling-eupalinolide-k]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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